N-(cyclopentylmethyl)-N-methyl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-(cyclopentylmethyl)-N-methyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C11H16N2OS/c1-13(6-9-4-2-3-5-9)11(14)10-7-15-8-12-10/h7-9H,2-6H2,1H3
• InChI Key: RCSIISCUKWFAPY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCC1)C(=O)C2=CSC=N2
• Molecular Formula: C11H16N2OS
• Molecular Weight: 224.32 g/mol

Description

N-(cyclopentylmethyl)-N-methyl-1,3-thiazole-4-carboxamide, also known as CP-47,497, is a synthetic cannabinoid compound that has been extensively studied for its potential use in scientific research. This compound was first synthesized in the 1990s as part of a series of compounds designed to mimic the effects of natural cannabinoids found in the cannabis plant.

Mechanism of Action

The mechanism of action of N-(cyclopentylmethyl)-N-methyl-1,3-thiazole-4-carboxamide involves binding to the CB1 and CB2 receptors in the endocannabinoid system. This binding leads to the activation of various signaling pathways, including the inhibition of adenylate cyclase and the activation of mitogen-activated protein kinases (MAPKs). These signaling pathways ultimately lead to the various physiological effects of N-(cyclopentylmethyl)-N-methyl-1,3-thiazole-4-carboxamide.
Biochemical and Physiological Effects
N-(cyclopentylmethyl)-N-methyl-1,3-thiazole-4-carboxamide has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of pain perception, and the regulation of appetite and metabolism. This compound has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases and conditions.

Advantages and Limitations for Lab Experiments

One advantage of using N-(cyclopentylmethyl)-N-methyl-1,3-thiazole-4-carboxamide in lab experiments is its high potency and selectivity for cannabinoid receptors. This makes it a useful tool for investigating the endocannabinoid system and its role in various physiological processes. However, one limitation of this compound is its potential for abuse and dependence, which must be carefully considered when using it in research.

Future Directions

There are several future directions for research involving N-(cyclopentylmethyl)-N-methyl-1,3-thiazole-4-carboxamide. One area of interest is the development of new synthetic cannabinoids with improved potency, selectivity, and safety profiles. Another area of interest is the investigation of the potential therapeutic applications of N-(cyclopentylmethyl)-N-methyl-1,3-thiazole-4-carboxamide and other synthetic cannabinoids in the treatment of various diseases and conditions, including pain, inflammation, and neurodegenerative disorders. Additionally, further research is needed to better understand the long-term effects of synthetic cannabinoids on the endocannabinoid system and overall health.

Synthesis Methods

The synthesis of N-(cyclopentylmethyl)-N-methyl-1,3-thiazole-4-carboxamide involves several steps, including the condensation of 2-cyclopentyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane with 2-chlorothiazole-4-carboxylic acid, followed by N-methylation and deprotection of the resulting intermediate. The final product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

N-(cyclopentylmethyl)-N-methyl-1,3-thiazole-4-carboxamide has been used extensively in scientific research to investigate the endocannabinoid system and its role in various physiological processes. This compound has been shown to bind to cannabinoid receptors in the brain and other tissues, leading to a range of effects on mood, appetite, pain perception, and other physiological processes.